Cas no 868212-26-4 (methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate)
methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate
- Carbamic acid, [2,2-dichloro-1-[(4-methylphenyl)sulfonyl]ethenyl]-, methyl ester (9CI)
- methyl N-[2,2-dichloro-1-(4-methylphenyl)sulfonylethenyl]carbamate
- SR-01000014828
- SR-01000014828-1
- METHYL N-[2,2-DICHLORO-1-(4-METHYLBENZENESULFONYL)ETHENYL]CARBAMATE
- 868212-26-4
- methyl (2,2-dichloro-1-tosylvinyl)carbamate
- AKOS024609298
- F1744-0034
-
- Inchi: 1S/C11H11Cl2NO4S/c1-7-3-5-8(6-4-7)19(16,17)10(9(12)13)14-11(15)18-2/h3-6H,1-2H3,(H,14,15)
- InChI Key: GMKKCXUMAZWRAB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)N/C(/S(C1=CC=C(C)C=C1)(=O)=O)=C(\Cl)/Cl
Computed Properties
- Exact Mass: 322.9785844g/mol
- Monoisotopic Mass: 322.9785844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- Density: 1.438±0.06 g/cm3(Predicted)
- Boiling Point: 409.4±45.0 °C(Predicted)
- pka: 4.13±0.46(Predicted)
methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1744-0034-2μmol |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-5μmol |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-10μmol |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-20μmol |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-1mg |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-2mg |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-3mg |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-4mg |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-5mg |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1744-0034-10mg |
methyl N-[2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenyl]carbamate |
868212-26-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate
Methyl N-2,2-Dichloro-1-(4-Methylbenzenesulfonyl)ethenylcarbamate: A Comprehensive Overview
Methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate (CAS No. 868212-26-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including insecticidal, fungicidal, and therapeutic properties.
The chemical structure of methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate features a carbamate functional group attached to a dichloroethenyl moiety and a 4-methylbenzenesulfonyl group. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule, making it an interesting candidate for various research applications.
Recent studies have highlighted the potential of methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate in the development of novel therapeutic agents. One notable area of research is its activity against parasitic infections. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antiparasitic activity against Plasmodium falciparum, the parasite responsible for malaria. The researchers found that the compound effectively inhibited the growth of the parasite at low concentrations, suggesting its potential as a lead compound for antimalarial drug development.
In addition to its antiparasitic properties, methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate has also shown promise in the field of cancer research. A 2020 study published in the European Journal of Medicinal Chemistry investigated the anticancer activity of this compound against various human cancer cell lines. The results indicated that it exhibited selective cytotoxicity towards breast cancer and lung cancer cells, with minimal effects on normal cells. This selective toxicity is a crucial factor in developing effective and safe anticancer drugs.
The mechanism of action of methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate is an area of ongoing research. Preliminary studies suggest that it may target specific cellular pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of certain kinases, such as Akt and ERK, which are known to play critical roles in cancer cell growth and survival. Further investigations are needed to fully elucidate its mechanism of action and identify potential targets for therapeutic intervention.
Beyond its therapeutic applications, methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate has also been explored for its potential use in agricultural settings. Its insecticidal properties have been evaluated in several studies, with promising results. A 2019 study published in Pesticide Biochemistry and Physiology demonstrated that this compound exhibited high efficacy against common agricultural pests such as aphids and whiteflies. The researchers noted that it provided long-lasting protection against these pests without causing significant environmental harm.
The synthesis of methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate is an important aspect of its development as a potential commercial product. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-methylbenzenesulfonyl chloride with dichloroacetonitrile followed by carbamylation with methylamine. This method provides good yields and purity levels, making it suitable for large-scale production.
In conclusion, methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate (CAS No. 868212-26-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or agricultural product. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for innovative solutions in healthcare and agriculture.
868212-26-4 (methyl N-2,2-dichloro-1-(4-methylbenzenesulfonyl)ethenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)